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Compound of Interest

Compound Name: 2,4-Dichloropyrimidine-d2

cat. No.: B15137019

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2,4-Dichloropyrimidine-d2, the
deuterated isotopologue of 2,4-Dichloropyrimidine. While a specific CAS number for 2,4-
Dichloropyrimidine-d2 is not readily available in public databases, its hon-deuterated
counterpart, 2,4-Dichloropyrimidine, is a well-documented and crucial intermediate in the
synthesis of a wide array of pharmaceutical compounds.[1] This guide will cover the
fundamental properties of the parent compound, detail a representative synthesis for the
deuterated analogue, and provide an experimental protocol for its application as an internal
standard in quantitative analysis, a primary role for such labeled compounds in drug
development.

2,4-Dichloropyrimidine serves as a key building block in the creation of various medicinal
agents, including those with anticancer and anti-inflammatory properties.[1] The deuterated
form, 2,4-Dichloropyrimidine-d2, is of significant interest to researchers and drug
development professionals for its utility in isotope dilution mass spectrometry (IDMS). This
powerful analytical technique allows for highly accurate and precise quantification of target
analytes in complex biological matrices by correcting for sample loss during preparation and
variations in instrument response.

Physicochemical Properties of 2,4-
Dichloropyrimidine (CAS: 3934-20-1)
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The physical and chemical properties of 2,4-Dichloropyrimidine-d2 are expected to be very
similar to its non-deuterated form, with a slight increase in molecular weight due to the
presence of deuterium atoms. The data presented below is for the non-deuterated 2,4-
Dichloropyrimidine.

Property Value Reference
Molecular Formula CaH2CI2N2 [1][2]13]
Molecular Weight 148.98 g/mol [1112][3]
White to off-white crystalline
Appearance . [1]
solid
Melting Point 57-61 °C [1]
Boiling Point 101 °C at 23 mmHg [1]

Soluble in water (partially),
Solubility methanol, chloroform, and [1]

ethyl acetate.

Sensitizer Human skin sensitizer. [1]

Synthesis of 2,4-Dichloropyrimidine-d2: A
Representative Protocol

A specific, detailed experimental protocol for the synthesis of 2,4-Dichloropyrimidine-d2 is not
widely published. However, a plausible route can be adapted from the known synthesis of 2,4-
Dichloropyrimidine, which typically involves the chlorination of uracil or a related derivative. To
introduce the deuterium atoms, a deuterated starting material would be required. This protocol
outlines a representative method starting from deuterated uracil (Uracil-d4).

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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